Cas no 1450638-17-1 (4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane is a highly stable cyclic boronic ester with applications in organic synthesis and cross-coupling reactions. Its key advantages include enhanced air and moisture stability compared to simpler boronic acids, making it easier to handle and store. The electron-withdrawing trifluoroethyl group improves reactivity in Suzuki-Miyaura couplings, while the tetramethyl-substituted dioxaborolane framework ensures robust performance under diverse reaction conditions. This compound is particularly useful in the synthesis of complex pharmaceuticals and agrochemicals, where precise boron incorporation is required. Its compatibility with a wide range of functional groups further enhances its utility in multi-step synthetic routes.

4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane structure

1450638-17-1 structure

Product Name:4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane

CAS No:1450638-17-1

MF:C₈H₁₄BF₃O₂

MW:210.001773357391

CID:4600540

PubChem ID:137698951

Update Time:2025-05-28

4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-
- 4,4,5,5-Tetramethyl-2-(2,2,2-trifluoro-ethyl)-[1,3,2]dioxaborolane
- EN300-1655764
- 1450638-17-1
- DB-379979
- Z3038771710
- starbld0025857
- G62777
- Inchi： 1S/C8H14BF3O2/c1-6(2)7(3,4)14-9(13-6)5-8(10,11)12/h5H2,1-4H3
- InChI Key： TVADKTGPYJJVQL-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1CC(F)(F)F

Computed Properties

Exact Mass: 210.1038943g/mol
Monoisotopic Mass: 210.1038943g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM430263-5g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%+	5g	$3077	2022-09-02
Chemenu	CM430263-25g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%+	25g	$10769	2022-09-02
Enamine	EN300-1655764-0.05g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%	0.05g	$222.0	2023-07-09
Enamine	EN300-1655764-0.1g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%	0.1g	$331.0	2023-07-09
Enamine	EN300-1655764-0.25g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%	0.25g	$474.0	2023-07-09
Enamine	EN300-1655764-0.5g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%	0.5g	$746.0	2023-07-09
Enamine	EN300-1655764-1.0g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%	1.0g	$956.0	2023-07-09
Enamine	EN300-1655764-2.5g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%	2.5g	$1874.0	2023-07-09
Enamine	EN300-1655764-5.0g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%	5.0g	$2774.0	2023-07-09
Enamine	EN300-1655764-10.0g	4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane	1450638-17-1	95%	10.0g	$4114.0	2023-07-09